![molecular formula C12H18O3 B2863780 (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-ol CAS No. 2248173-13-7](/img/structure/B2863780.png)
(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-ol, also known as L-Stepholidine, is a natural alkaloid that was first isolated from the plant Stephania japonica. This compound has been found to have various pharmacological properties, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne is not fully understood. However, it is believed to exert its therapeutic effects by modulating dopamine levels in the brain. (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been found to increase dopamine release and inhibit dopamine reuptake, leading to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been found to have various biochemical and physiological effects. It has been shown to increase the expression of tyrosine hydroxylase, the rate-limiting enzyme in dopamine synthesis, in the substantia nigra of the brain. Additionally, (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne in lab experiments is its high affinity for dopamine receptors, which allows for precise modulation of dopamine levels in the brain. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne. One area of interest is its potential as a treatment for drug addiction. (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been found to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be a promising candidate for drug development. Additionally, further research is needed to fully understand the mechanism of action of (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne and its potential therapeutic effects in various neurological disorders.
Synthesis Methods
The synthesis of (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne involves the reduction of 3,4-dimethoxyphenylacetone with sodium borohydride, followed by the addition of methylmagnesium bromide and then the resolution of the racemic mixture with tartaric acid. The final product is obtained as a white crystalline powder with a melting point of 142-143°C.
Scientific Research Applications
(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been extensively studied for its potential therapeutic effects. It has been found to have a high affinity for dopamine D1 and D2 receptors, making it a potential treatment for Parkinson's disease and other dopamine-related disorders. Additionally, (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-olne has been shown to have antipsychotic and antidepressant properties, making it a potential treatment for schizophrenia and depression.
Properties
IUPAC Name |
(2R)-3-(3,4-dimethoxyphenyl)-2-methylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O3/c1-9(8-13)6-10-4-5-11(14-2)12(7-10)15-3/h4-5,7,9,13H,6,8H2,1-3H3/t9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHWMPOYLSAFQW-SECBINFHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC(=C(C=C1)OC)OC)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CC(=C(C=C1)OC)OC)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.